Cas no 1569269-03-9 (Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester)

• Product Name: Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester
• CAS No: 1569269-03-9
• MF: C₁₈H₂₃N₅O₉
• MW: 453.403324365616
• CID: 6657895
• PubChem ID: 76310273
• Update Time: 2024-03-02

Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester Chemical and Physical Properties

Names and Identifiers

• (2R,3R,3aS,4aR,7S,8aR,9aR)-Methyl 2-(6-amino-9H-purin-9-yl)-4a,5,5-trihydroxy-3-methoxydecahydrofuro[3,2-b]pyrano[2,3-e]pyran-7-carboxylate
• 1569269-03-9
• 9'-deoxy-8',8'-dihydroxyherbicidin B
• CHEMBL3109446
• methyl (1R,3S,4R,5R,7R,9R,11S)-5-(6-aminopurin-9-yl)-1,13,13-trihydroxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate
• CHEBI:208468
• Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester

• Inchi： 1S/C18H23N5O9/c1-28-12-11-7(31-15(12)23-6-22-10-13(19)20-5-21-14(10)23)3-9-18(27,32-11)17(25,26)4-8(30-9)16(24)29-2/h5-9,11-12,15,25-27H,3-4H2,1-2H3,(H2,19,20,21)
• InChI Key： AZYCCECPGKXFKD-UHFFFAOYSA-N
• SMILES： COC1C(N2C3C(=C(N=CN=3)N)N=C2)OC2C1OC1(C(O)(O)CC(C(OC)=O)OC1C2)O

Computed Properties

• Exact Mass: 453.14957733g/mol
• Monoisotopic Mass: 453.14957733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 194Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines